Cas no 82793-02-0 ((5xi,9xi,18alpha,22alpha)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosiduronic acid)

(5xi,9xi,18alpha,22alpha)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosiduronic acid structure
82793-02-0 structure
Product Name:(5xi,9xi,18alpha,22alpha)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosiduronic acid
CAS No:82793-02-0
MF:C42H68O13
MW:780.981534957886
CID:1806781
PubChem ID:102500449
Update Time:2025-04-21

(5xi,9xi,18alpha,22alpha)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

    • (5xi,9xi,18alpha,22alpha)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranosiduronic acid
    • CHEBI:191981
    • Azukisaponin I
    • SCHEMBL14708616
    • 3,4-dihydroxy-6-[(9-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
    • beta-D-Glucopyranosiduronic acid, (3beta,22beta)-22-hydroxyolean-12-en-3-yl 2-O-beta-D-glucopyranosyl-
    • 82793-02-0
    • DTXSID701002892
    • 22-Hydroxyolean-12-en-3-yl 2-O-hexopyranosylhexopyranosiduronic acid
    • Inchi: 1S/C42H68O13/c1-37(2)17-21-20-9-10-24-40(6)13-12-26(38(3,4)23(40)11-14-42(24,8)41(20,7)16-15-39(21,5)25(44)18-37)53-36-33(30(48)29(47)32(54-36)34(50)51)55-35-31(49)28(46)27(45)22(19-43)52-35/h9,21-33,35-36,43-49H,10-19H2,1-8H3,(H,50,51)
    • InChI Key: PPWWANBMWAQXLQ-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(C(=O)O)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(C1(C)C)CCC1(C)C3(C)CCC4(C)C(CC(C)(C)CC4C3=CCC12)O

Computed Properties

  • Exact Mass: 780.46599222g/mol
  • Monoisotopic Mass: 780.46599222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 6
  • Complexity: 1500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 216Ų
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